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Compound of Interest

Compound Name: 1,2-Benzenedisulfonyl dichloride

Cat. No.: B1266731 Get Quote

Technical Support Center: 1,2-Benzenedisulfonyl
Dichloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1,2-benzenedisulfonyl dichloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2-benzenedisulfonyl dichloride?

A1: 1,2-Benzenedisulfonyl dichloride is a corrosive substance that can cause severe skin

burns and eye damage.[1][2][3] It is also harmful if swallowed.[1] The compound reacts

violently with water and is moisture-sensitive.[2][3][4] This reaction can liberate toxic gas.[2][4]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: When handling 1,2-benzenedisulfonyl dichloride, it is crucial to wear appropriate

personal protective equipment. This includes chemical-resistant gloves, protective clothing to

prevent skin exposure, and eye and face protection, such as chemical goggles or a face shield.

[1][2][4][5] All handling of this substance should be conducted in a chemical fume hood to avoid

inhalation of its vapors.[2][6]

Q3: How should I properly store 1,2-benzenedisulfonyl dichloride?
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A3: Store 1,2-benzenedisulfonyl dichloride in a tightly closed container in a dry, cool, and

well-ventilated area.[2][4] It is critical to protect it from moisture and water, with which it reacts

violently.[2][3][4] Some sources recommend storing it under an inert atmosphere, such as

nitrogen.[4][6]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and rinse the

affected skin with plenty of water or a shower.[1][2] For eye contact, rinse cautiously with water

for several minutes, removing contact lenses if present and easy to do so.[1][2] In both

instances, it is imperative to seek immediate medical attention.[1][2]

Q5: How should I handle a spill of 1,2-benzenedisulfonyl dichloride?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Do not allow

the substance to enter drains.[1][2] For containment, cover drains and collect the spill with a

liquid-absorbent material.[1] Do not use water to clean up a spill due to its violent reactivity.[2]

[4] Shovel the absorbed material into a suitable container for disposal.[4]
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Issue Possible Cause Solution

Fuming or bubbling upon

opening the container
Exposure to moisture in the air.

Immediately close the

container and move it to a dry,

inert atmosphere if possible.

Handle with extreme caution in

a chemical fume hood.

Poor reactivity in an

experiment

Degradation of the reagent

due to moisture exposure.

Use a fresh, unopened

container of 1,2-

benzenedisulfonyl dichloride.

Ensure all glassware and

solvents are rigorously dried

before use.

Unexpected side products in a

reaction

Reaction with water or other

nucleophilic impurities.

Purify solvents and other

reagents to remove water and

other nucleophiles. Store 1,2-

benzenedisulfonyl dichloride

under an inert atmosphere.

Solidification of the reagent in

a cold room

The melting point is near room

temperature.

Gently warm the container to

room temperature before use.

Ensure the container is tightly

sealed to prevent moisture

ingress during temperature

changes.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₆H₄Cl₂O₄S₂ [7]

Molecular Weight 275.13 g/mol [7]

Appearance White Solid

Melting Point 55 - 59 °F / 13 - 15 °C [1]

Boiling Point 484 - 486 °F / 251 - 252 °C [1]

Density 1.384 g/mL at 25 °C [1][8]

Experimental Protocols
General Protocol for the Synthesis of a Sulfonamide
This protocol describes a general procedure for the reaction of 1,2-benzenedisulfonyl
dichloride with a primary or secondary amine to form a sulfonamide. All work must be

conducted in a certified chemical fume hood.

Materials:

1,2-benzenedisulfonyl dichloride

Primary or secondary amine

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Tertiary amine base (e.g., triethylamine, pyridine)

Stir plate and stir bar

Round-bottom flask and other appropriate glassware, all oven- or flame-dried

Inert gas supply (e.g., nitrogen or argon)

Procedure:
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Preparation: Set up the reaction apparatus under an inert atmosphere. Ensure all glassware

is dry.

Dissolution: In the round-bottom flask, dissolve the amine and the tertiary amine base in the

anhydrous solvent.

Addition: Slowly add a solution of 1,2-benzenedisulfonyl dichloride in the anhydrous

solvent to the stirred amine solution. The addition should be dropwise, and the temperature

may need to be controlled with an ice bath, as the reaction can be exothermic.

Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress using

an appropriate technique (e.g., TLC, LC-MS).

Work-up: Once the reaction is complete, quench the reaction by slowly adding water or a

saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

appropriate organic solvent.

Washing: Wash the organic layer with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate, magnesium sulfate), filter, and concentrate the solvent using a rotary

evaporator.

Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization.

Visual Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1266731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling a 1,2-Benzenedisulfonyl Dichloride Spill

Initial Assessment

Containment

Cleanup & Disposal

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Cover Drains

Absorb with Inert Material

Collect Absorbed Material

Dispose as Hazardous Waste

Decontaminate Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of a 1,2-benzenedisulfonyl dichloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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